N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide

• IUPAC Name: N-[3-(4-nitroanilino)propyl]benzenesulfonamide
• InChI: InChI=1S/C15H17N3O4S/c19-18(20)14-9-7-13(8-10-14)16-11-4-12-17-23(21,22)15-5-2-1-3-6-15/h1-3,5-10,16-17H,4,11-12H2
• InChI Key: YSVVNZDXGKELPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCCCNC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide, also known as NPSB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties. However, NPSB has been found to have unique properties that make it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide as a fluorescent probe for zinc ions is based on the principle of fluorescence resonance energy transfer (FRET). The compound binds to zinc ions, causing a change in its fluorescence properties, which can be detected using spectroscopy techniques.
Biochemical and Physiological Effects:
N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide has been found to have minimal toxicity and does not interfere with normal physiological processes. However, its binding to zinc ions can affect the activity of zinc-dependent enzymes and proteins, which can have downstream effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide is its high selectivity and sensitivity for zinc ions. It can detect zinc ions even in the presence of other metal ions, making it a valuable tool for studying the role of zinc in biological systems. However, its use is limited to in vitro experiments and cannot be used in vivo due to its inability to cross the cell membrane.

Future Directions

There are several future directions for the use of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide in scientific research. One potential area of research is the use of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide as a tool for studying the role of zinc in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the development of new fluorescent probes based on the structure of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide could lead to the discovery of new applications in various research fields.
Conclusion:
N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide is a promising compound for various scientific research applications, particularly as a fluorescent probe for zinc ions. Its high selectivity and sensitivity make it a valuable tool for studying the role of zinc in biological systems. Further research on this compound and its derivatives could lead to the discovery of new applications in various research fields.

Synthesis Methods

The synthesis of N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide involves the reaction of 4-nitroaniline with 3-aminopropylbenzenesulfonamide in the presence of a catalyst. The resulting compound is then purified using various techniques such as recrystallization and chromatography. The purity of the final product is critical for its use in scientific research.

Scientific Research Applications

N-{3-[(4-nitrophenyl)amino]propyl}benzenesulfonamide has been extensively studied for its potential applications in various scientific research fields. One of the most promising areas of research is its use as a fluorescent probe for the detection of zinc ions in biological samples. Zinc ions play a crucial role in various physiological processes, and their detection is essential for understanding their role in health and disease.